(3S)-N-methyloxolane-3-sulfonamide
Overview
Description
(3S)-N-methyloxolane-3-sulfonamide, also referred to as (3S)-NMS, is a synthetic sulfonamide compound that has been used in a wide range of scientific research applications. It is a versatile and cost-effective reagent that can be used to synthesize a variety of compounds, including pharmaceuticals, biochemicals, and materials. Additionally, (3S)-NMS has been used to study the biochemical and physiological effects of various compounds, as well as to better understand the mechanisms of action of certain compounds.
Scientific Research Applications
((3S)-N-methyloxolane-3-sulfonamide)-NMS has been used in a wide range of scientific research applications. It has been used to synthesize various compounds, such as pharmaceuticals, biochemicals, and materials. Additionally, (this compound)-NMS has been used to study the biochemical and physiological effects of various compounds. It has also been used to investigate the mechanisms of action of certain compounds, as well as to study the structure-activity relationships of certain compounds.
Mechanism of Action
The mechanism of action of ((3S)-N-methyloxolane-3-sulfonamide)-NMS is not well-understood. However, it is thought to interact with certain enzymes and proteins in the body, leading to the inhibition of certain biochemical pathways. Additionally, (this compound)-NMS has been shown to interact with certain receptors in the body, leading to the activation of certain biochemical pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of (this compound)-NMS are not well-understood. However, it has been shown to interact with certain enzymes and proteins in the body, leading to the inhibition of certain biochemical pathways. Additionally, (this compound)-NMS has been shown to interact with certain receptors in the body, leading to the activation of certain biochemical pathways.
Advantages and Limitations for Lab Experiments
One of the major advantages of using ((3S)-N-methyloxolane-3-sulfonamide)-NMS in lab experiments is its low cost and availability. Additionally, (this compound)-NMS is relatively easy to synthesize, making it a convenient reagent for a wide range of scientific research applications. However, it is important to note that (this compound)-NMS is a highly reactive compound and should be handled with care. Additionally, it is important to store (this compound)-NMS in a cool and dry place to prevent degradation.
Future Directions
There are a number of potential future directions for ((3S)-N-methyloxolane-3-sulfonamide)-NMS research. For example, further research could be conducted to better understand the mechanisms of action of (this compound)-NMS and to investigate its potential therapeutic applications. Additionally, further research could be conducted to investigate the biochemical and physiological effects of (this compound)-NMS and to identify potential new applications. Furthermore, further research could be conducted to develop more efficient and cost-effective synthesis methods for (this compound)-NMS. Finally, further research could be conducted to identify potential new compounds that can be synthesized using (this compound)-NMS.
Synthesis Methods
The synthesis of ((3S)-N-methyloxolane-3-sulfonamide)-NMS is typically achieved through the reaction of 3-sulfonamido-N-methyloxolane and sodium bicarbonate. This reaction is carried out in an aqueous solution at room temperature and can be completed in a few hours. The product is then isolated by filtration and dried to yield (this compound)-NMS. It is important to note that the product should be stored in a cool and dry place to prevent degradation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-N-methyloxolane-3-sulfonamide involves the reaction of (3S)-oxolane-3-carboxylic acid with methanesulfonyl chloride, followed by reaction with methylamine.", "Starting Materials": [ "(3S)-oxolane-3-carboxylic acid", "Methanesulfonyl chloride", "Methylamine" ], "Reaction": [ "Step 1: (3S)-oxolane-3-carboxylic acid is reacted with methanesulfonyl chloride in the presence of a base such as triethylamine to form (3S)-oxolane-3-methanesulfonate.", "Step 2: The (3S)-oxolane-3-methanesulfonate is then reacted with excess methylamine in the presence of a base such as sodium hydroxide to form (3S)-N-methyloxolane-3-sulfonamide.", "Step 3: The product is purified by recrystallization or chromatography." ] } | |
CAS RN |
2639372-18-0 |
Molecular Formula |
C5H11NO3S |
Molecular Weight |
165.2 |
Purity |
95 |
Origin of Product |
United States |
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